Cas no 2310155-86-1 (2-1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)azetidin-3-yl-2H-1,2,3-triazole)

• Product Name: 2-1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)azetidin-3-yl-2H-1,2,3-triazole
• CAS No: 2310155-86-1
• MF: C₁₂H₁₃N₅O₂
• MW: 259.263921499252
• CID: 5341870
• Update Time: 2025-10-19

2-1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)azetidin-3-yl-2H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• (3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)(5-cyclopropylisoxazol-3-yl)methanone
• (5-cyclopropyl-1,2-oxazol-3-yl)-[3-(triazol-2-yl)azetidin-1-yl]methanone
• 2-1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)azetidin-3-yl-2H-1,2,3-triazole

• Inchi： 1S/C12H13N5O2/c18-12(10-5-11(19-15-10)8-1-2-8)16-6-9(7-16)17-13-3-4-14-17/h3-5,8-9H,1-2,6-7H2
• InChI Key： UIDWMTCPVTURTK-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(N2CC(C2)N2N=CC=N2)=O)=N1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: 0.5
• Topological Polar Surface Area: 77

Additional information on 2-1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)azetidin-3-yl-2H-1,2,3-triazole

Compound CAS No. 2310155-86-1: 2-(1-(5-Cyclopropyl-1,2-Oxazole-3-Carbonyl)Azetidin-3-Yl)-2H-1,2,3-Triazole

Compound CAS No. 2310155-86-1, also known as 2-(1-(5-Cyclopropyl-1,2-Oxazole-3-Carbonyl)Azetidin-3-Yl)-2H-1,2,3-Triazole, is a structurally complex organic compound with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique molecular architecture and promising biological activities. The molecule consists of a triazole ring fused with an azetidine ring, which is further substituted with a cyclopropyl group via an oxazole moiety. This combination of heterocyclic rings and substituents contributes to its intriguing chemical properties and potential therapeutic applications.

Recent studies have highlighted the importance of triazole-containing compounds in drug discovery, particularly in the development of kinase inhibitors and other enzyme-targeting agents. The presence of the triazole ring in this compound suggests potential interactions with biological targets such as protein kinases or other enzyme systems. Additionally, the azetidine ring, a four-membered nitrogen-containing ring, is known for its rigidity and ability to form hydrogen bonds, which can enhance bioavailability and target binding affinity.

The cyclopropyl group attached to the oxazole moiety introduces strain into the molecule, which can lead to unique electronic and steric effects. These effects are often exploited in drug design to improve potency and selectivity. Furthermore, the oxazole ring itself is a well-known scaffold in medicinal chemistry, often used to enhance solubility and stability of bioactive molecules.

Recent research has focused on optimizing the synthesis of this compound to improve yield and purity. One study reported a novel synthetic route involving a tandem cyclization reaction followed by click chemistry to assemble the triazole ring. This approach not only simplifies the synthesis but also enables access to structurally related analogs for further biological evaluation.

In terms of biological activity, preliminary assays have demonstrated that this compound exhibits moderate inhibitory activity against several kinases, including Aurora kinase A and B. These findings suggest that it could serve as a lead compound for the development of anti-cancer agents targeting mitotic kinases. Additionally, its ability to modulate other enzyme systems has been explored in recent studies.

The structural versatility of this compound also makes it a valuable tool for studying molecular recognition and binding interactions. Researchers have employed computational methods such as molecular docking and dynamics simulations to investigate how this compound interacts with its target proteins at the atomic level. These studies provide insights into the key residues responsible for binding affinity and guide further optimization efforts.

Another area of interest is the evaluation of this compound's pharmacokinetic properties. Early studies indicate that it has acceptable oral bioavailability in preclinical models, which is a critical factor for drug development. However, further investigations are needed to assess its metabolic stability and potential for drug-drug interactions.

In conclusion, Compound CAS No. 2310155-86-1 represents a promising candidate in medicinal chemistry research due to its unique structure and biological activities. Its combination of heterocyclic rings and substituents provides a foundation for exploring diverse therapeutic applications. As research continues to uncover its full potential, this compound may pave the way for innovative treatments in oncology and other disease areas.